Cas no 4717-38-8 (17-epi-Ethynyl Estradiol)

• Product Name: 17-epi-Ethynyl Estradiol
• CAS No: 4717-38-8
• Molecular Formula: C₂₀H₂₄O₂
• Molecular Weight: 296.40336
• CID: 825928
• PubChem ID: 145760

17-epi-Ethynyl Estradiol Properties

Names and Identifiers

• 17-epi-Ethynyl Estradiol
• Ethinylestradiol
• 17β-Ethynylestradiol
• A-Hydroxy Ethynyl Estradiol
• DTXSID00873493
• E0037
• etinylestradiol
• 17beta-ethinylestradiol
• 19-Norpregna-1,3,5(10)-trien-20-yne-3,17-diol; 17-epi-Ethynylestradiol; 17a-Estradiol, 17-ethynyl-; 17ss-Ethynylestradiol; 19-Norpregna-1,3,5(10)-trien-20-yne-3,17-diol (17ss-Ethinylestradiol); Ethinylestradiol Imp. A (EP)
• 17.ALPHA.-ESTRADIOL, 17-ETHYNYL
• (1S,3aS,3bR,9bS,11aS)-1-ethynyl-11a-methyl-1H,2H,3H,3aH,3bH,4H,5H,9bH,10H,11H,11aH-cyclopenta[a]phenanthrene-1,7-diol
• 4717-38-8
• CHEMBL1628202
• AKOS032958198
• 17-epi-Ethynylestradiol
• 17.BETA.-ETHINYLESTRADIOL
• 17.beta.-ethinyl estradiol
• ETHINYLESTRADIOL IMPURITY A [EP IMPURITY]
• Q27280743
• 19-Norpregna-1,3,5(10)-trien-20-yne-3,17-diol
• (8R,9S,13S,14S,17S)-17-ethynyl-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-3,17-diol
• SCHEMBL73884
• (+)-17.BETA.-ETHYNYLESTRADIOL
• II522L1IMZ
• UNII-II522L1IMZ

• MDL： MFCD11114026
• InChIKey： BFPYWIDHMRZLRN-SWBPCFCJSA-N
• Inchi： InChI=1S/C20H24O2/c1-3-20(22)11-9-18-17-6-4-13-12-14(21)5-7-15(13)16(17)8-10-19(18,20)2/h1,5,7,12,16-18,21-22H,4,6,8-11H2,2H3/t16-,17-,18+,19+,20-/m1/s1
• SMILES： C#C[C@]1(CC[C@H]2[C@@H]3CCC4=CC(=CC=C4[C@H]3CC[C@@]21C)O)O

Computed Properties

• Exact Mass: 296.17800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 296.17763
• Heavy Atom Count: 22
• Complexity: 505
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 40.5

Experimental Properties

• LogP: 3.61260
• PSA: 40.46000
• Boiling Point: 457.2±45.0 °C at 760 mmHg
• Melting Point: No data available
• Vapor Pressure: 0.0±1.2 mmHg at 25°C
• Flash Point: 211.2±23.3 °C
• Color/Form: No data available
• Density: 1.2±0.1 g/cm3